Cas no 367966-41-4 ((2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester)

• Product name: (2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester
• CAS No: 367966-41-4
• MF: C₁₁H₁₇NO₆
• MW: 259.25578
• MDL: MFCD16657096
• CID: 304637
• PubChem ID: 56924395

(2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-1-tert-Butyl 2-methyl 4-hydroxy-5-oxopyrrolidine-1,2-dicarboxylate
• 1,2-Pyrrolidinedicarboxylicacid, 4-hydroxy-5-oxo-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R)-
• 1-O-tert-butyl 2-O-methyl (2S)-4-hydroxy-5-oxopyrrolidine-1,2-dicarboxylate
• BOC-4-HYDROXY-5-OXO-L-PROLINE METHYL ESTER,
• N-T-BOC-4-HYDROXY-5-OXO-L-PROLINE METHYL ESTER
• AKOS030242009
• 1-tert-Butyl 2-methyl (2S)-4-hydroxy-5-oxopyrrolidine-1,2-dicarboxylate
• 367966-41-4
• DTXSID40718834
• Boc-4-hydroxy-5-oxo-L-proline methyl ester
• 1,2-Pyrrolidinedicarboxylicacid,4-hydroxy-5-oxo-,1-(1,1-dimethylethyl)2-methyl ester,(2S,4R)-
• DB-264577
• (2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester

• MDL： MFCD16657096
• Inchi： InChI=1S/C11H17NO6/c1-11(2,3)18-10(16)12-6(9(15)17-4)5-7(13)8(12)14/h6-7,13H,5H2,1-4H3
• InChI Key： MTLIHXONXHCHHY-UHFFFAOYSA-N
• SMILES： OC1C(=O)N(C(OC(C)(C)C)=O)C(C(OC)=O)C1

Computed Properties

• Exact Mass: 259.10600
• Monoisotopic Mass: 259.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 412.6±45.0 °C at 760 mmHg
• Flash Point: 203.4±28.7 °C
• Refractive Index: 1.512
• PSA: 93.14000
• LogP: -0.00580
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

(2S,4R)-4-Hydroxy-5-oxo-1,2-pyrrolidinedicarboxylic Acid 1-(1,1-Dimethylethyl) 2-Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives